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1-{[3-(Trifluoromethyl)phenyl]sulfonyl}piperidine 1-{[3-(Trifluoromethyl)phenyl]sulfonyl}piperidine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0718281
InChI: InChI=1S/C12H14F3NO2S/c13-12(14,15)10-5-4-6-11(9-10)19(17,18)16-7-2-1-3-8-16/h4-6,9H,1-3,7-8H2
SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(F)(F)F
Molecular Formula: C12H14F3NO2S
Molecular Weight: 293.31 g/mol

1-{[3-(Trifluoromethyl)phenyl]sulfonyl}piperidine

CAS No.:

Cat. No.: VC0718281

Molecular Formula: C12H14F3NO2S

Molecular Weight: 293.31 g/mol

* For research use only. Not for human or veterinary use.

1-{[3-(Trifluoromethyl)phenyl]sulfonyl}piperidine -

Specification

Molecular Formula C12H14F3NO2S
Molecular Weight 293.31 g/mol
IUPAC Name 1-[3-(trifluoromethyl)phenyl]sulfonylpiperidine
Standard InChI InChI=1S/C12H14F3NO2S/c13-12(14,15)10-5-4-6-11(9-10)19(17,18)16-7-2-1-3-8-16/h4-6,9H,1-3,7-8H2
Standard InChI Key CBSJSEIGPVXOAY-UHFFFAOYSA-N
SMILES C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(F)(F)F
Canonical SMILES C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(F)(F)F

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